Cas no 1807160-21-9 (6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-methanol)

• Product Name: 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-methanol
• CAS No: 1807160-21-9
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4877055
• Update Time: 2025-05-22

6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-methanol

• Inchi： 1S/C8H5F2N3O3/c9-7(10)6-4(3-14)1-5(2-11)12-8(6)13(15)16/h1,7,14H,3H2
• InChI Key： BAGUEJOUJJFRQI-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC(C#N)=CC=1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.8
• Topological Polar Surface Area: 103

Additional information on 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-methanol

Research Brief on 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-methanol (CAS: 1807160-21-9)

6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-methanol (CAS: 1807160-21-9) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique nitropyridine core and difluoromethyl substituent, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies have explored its synthesis, structural properties, and biological activities, positioning it as a valuable candidate for further pharmaceutical research.

The synthesis of 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-methanol involves a multi-step process that includes nitration, cyanation, and difluoromethylation reactions. Researchers have optimized these steps to improve yield and purity, making the compound more accessible for biological testing. The presence of the nitropyridine moiety is particularly noteworthy, as it is known to interact with various biological targets, including enzymes involved in inflammatory and infectious diseases.

In vitro studies have demonstrated that 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-methanol exhibits potent inhibitory activity against several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's mechanism of action appears to involve the disruption of bacterial cell wall synthesis, a target that is distinct from many existing antibiotics. This suggests potential for its use in addressing antibiotic resistance, a critical global health challenge.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles, although its metabolic stability requires further optimization. Computational modeling studies have also been conducted to predict its binding affinity with various enzyme targets, providing insights for future structural modifications. These findings underscore the compound's versatility and its potential as a scaffold for developing new therapeutic agents.

In conclusion, 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-methanol represents a promising avenue for research in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for further development. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in in vivo models, with the ultimate goal of advancing it toward clinical applications.